1-(3-(Tert-butylsulfonyl)pyrrolidin-1-yl)-2-(4-chlorophenyl)ethanone

• IUPAC Name: 1-(3-tert-butylsulfonylpyrrolidin-1-yl)-2-(4-chlorophenyl)ethanone
• InChI: InChI=1S/C16H22ClNO3S/c1-16(2,3)22(20,21)14-8-9-18(11-14)15(19)10-12-4-6-13(17)7-5-12/h4-7,14H,8-11H2,1-3H3
• InChI Key: UEHSYZMEGWYOAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)(=O)C1CCN(C1)C(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C16H22ClNO3S
• Molecular Weight: 343.9 g/mol

Description

1-(3-(Tert-butylsulfonyl)pyrrolidin-1-yl)-2-(4-chlorophenyl)ethanone, commonly referred to as TAK-659, is a small molecule inhibitor that has gained significant attention in the scientific research community due to its potential applications in the treatment of various diseases. TAK-659 is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in cell signaling and immune response.

Scientific Research Applications

Asymmetric Synthesis and Catalysis

A significant application of tert-butylsulfonyl substituted pyrrolidines is in the field of asymmetric synthesis. For instance, Chung et al. (2005) described a practical asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines via a nitrile anion cyclization strategy. This method allows for the highly efficient synthesis of chiral pyrrolidine derivatives with excellent yield and enantiomeric excess, showcasing its potential in creating chiral building blocks for pharmaceuticals and agrochemicals (Chung et al., 2005).

Material Science

In material science, compounds with tert-butylsulfonyl groups have been utilized in the synthesis of high-performance polymers. For example, Lu et al. (2014) successfully synthesized aromatic diamine monomers containing a pyridine heterocyclic group and a tert-butyl substituent. These monomers were used to prepare a series of poly(pyridine–imide)s, demonstrating good thermal stability and solubility, which could be beneficial for the development of advanced materials with specific electronic or mechanical properties (Lu et al., 2014).

Synthetic Chemistry

In synthetic chemistry, tert-butylsulfonyl substituted compounds serve as key intermediates for constructing complex molecules. A study by Wu et al. (1996) highlighted the use of tert-butoxycarbonyl (Boc) as a protecting group for synthesizing (S)-2-aryl-Boc-pyrrolidines, which can be further manipulated for the synthesis of various organic compounds. This work illustrates the versatility of such compounds in facilitating complex synthetic routes and generating diverse molecular architectures with high enantioselectivity (Wu et al., 1996).